Cas no 2096331-45-0 (4-(4-Tolyl)furan-2-boronic acid)

• Product Name: 4-(4-Tolyl)furan-2-boronic acid
• CAS No: 2096331-45-0
• MF: C₁₁H₁₁BO₃
• MW: 202.01
• MDL: MFCD12032335
• CID: 5142241
• PubChem ID: 45785665
• Update Time: 2025-06-08

4-(4-Tolyl)furan-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID601244304
• SCHEMBL2555163
• Boronic acid, B-[4-(4-methylphenyl)-2-furanyl]-
• [4-(4-methylphenyl)furan-2-yl]boronic acid
• 2096331-45-0
• (4-(p-Tolyl)furan-2-yl)boronic acid
• AKOS015943507
• MFCD12032335
• 4-(4-Tolyl)furan-2-boronic acid

• MDL： MFCD12032335
• Inchi： 1S/C11H11BO3/c1-8-2-4-9(5-3-8)10-6-11(12(13)14)15-7-10/h2-7,13-14H,1H3
• InChI Key： MRXHMRLTJVVBJZ-UHFFFAOYSA-N
• SMILES： B(C1=CC(C2=CC=C(C)C=C2)=CO1)(O)O

Computed Properties

• Exact Mass: 202.0801244g/mol
• Monoisotopic Mass: 202.0801244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6Ų

Additional information on 4-(4-Tolyl)furan-2-boronic acid

4-(4-Tolyl)furan-2-boronic acid (CAS No. 2096331-45-0): An Overview and Recent Advances

4-(4-Tolyl)furan-2-boronic acid (CAS No. 2096331-45-0) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This boronic acid derivative is characterized by its unique structural features, which include a furan ring and a tolyl group, making it an attractive building block for various chemical transformations.

The 4-(4-Tolyl)furan-2-boronic acid is particularly valuable in the context of Suzuki-Miyaura coupling reactions, a widely used method for the formation of carbon-carbon bonds. These reactions are crucial in the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and materials. The presence of the boronic acid functional group allows for efficient and selective coupling with aryl halides or vinyl halides, leading to the formation of biaryls or styrenes.

Recent research has highlighted the potential of 4-(4-Tolyl)furan-2-boronic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of furan-containing small molecules with potent anti-inflammatory properties. These molecules were found to inhibit the production of pro-inflammatory cytokines, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its applications in medicinal chemistry, 4-(4-Tolyl)furan-2-boronic acid has also been explored for its potential in materials science. A recent study published in Advanced Materials demonstrated the use of this compound in the synthesis of conjugated polymers with enhanced photovoltaic properties. The unique electronic structure of the furan ring and tolyl group contributed to improved charge transport and light absorption characteristics, making these polymers suitable for use in organic solar cells.

The synthetic accessibility and functional versatility of 4-(4-Tolyl)furan-2-boronic acid have also made it a popular choice for combinatorial chemistry approaches. Researchers at several leading pharmaceutical companies have utilized this compound as a starting material in high-throughput screening campaigns aimed at identifying new lead compounds for drug discovery. The ability to rapidly generate diverse libraries of compounds through efficient coupling reactions has significantly accelerated the drug development process.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 4-(4-Tolyl)furan-2-boronic acid. One notable approach involves the palladium-catalyzed borylation of 4-tolylfuran derivatives using bis(pinacolato)diboron as the boron source. This method provides high yields and excellent functional group tolerance, making it suitable for large-scale production. Another approach involves the direct functionalization of furan rings using transition metal-catalyzed cross-coupling reactions, which can be tailored to introduce various substituents at different positions on the furan ring.

The stability and reactivity profile of 4-(4-Tolyl)furan-2-boronic acid have been extensively studied to ensure its safe handling and storage. It is generally stable under ambient conditions but should be protected from moisture and air to prevent degradation. The compound is typically stored under an inert atmosphere such as nitrogen or argon to maintain its integrity.

In conclusion, 4-(4-Tolyl)furan-2-boronic acid (CAS No. 2096331-45-0) is a highly valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an essential building block for various chemical transformations, contributing to advancements in multiple scientific fields. As research continues to uncover new applications and synthetic methods, this compound is likely to play an increasingly important role in future scientific endeavors.